5-Cyclopropoxy-2-methoxybenzaldehyde

• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxybenzaldehyde
• InChI: InChI=1S/C11H12O3/c1-13-11-5-4-10(6-8(11)7-12)14-9-2-3-9/h4-7,9H,2-3H2,1H3
• InChI Key: QWQBXGLRYDVMDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)OC2CC2)C=O

Description

5-Cyclopropoxy-2-methoxybenzaldehyde is a benzaldehyde derivative featuring a methoxy group (-OCH₃) at the 2-position and a cyclopropoxy group (-O-C₃H₅) at the 5-position of the aromatic ring. This compound belongs to a class of substituted benzaldehydes, which are pivotal intermediates in organic synthesis, particularly in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

One of the common methods for synthesizing 5-Cyclopropoxy-2-methoxybenzaldehyde involves the Claisen-Schmidt condensation reaction. This reaction typically involves the condensation of an aldehyde with a ketone in the presence of a base such as sodium hydroxide or potassium hydroxide . The reaction can be carried out under microwave irradiation to increase the yield and reduce reaction times .

Industrial Production Methods

similar compounds are often produced using large-scale organic synthesis techniques involving the use of metal catalysts and controlled reaction conditions to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-methoxybenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The methoxy and cyclopropoxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Nucleophilic substitution reactions often involve reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Various substituted benzaldehydes depending on the nucleophile used.

Scientific Research Applications

5-Cyclopropoxy-2-methoxybenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methoxybenzaldehyde is not fully understood. studies on similar compounds suggest that it may exert its effects by interacting with cellular membranes and disrupting their integrity . This disruption can lead to the leakage of cellular contents and ultimately cell death . The compound may also interact with specific molecular targets, such as enzymes involved in oxidative stress responses .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares 5-Cyclopropoxy-2-methoxybenzaldehyde with structurally related benzaldehydes:

Compound Name	CAS Number	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
5-Cyclopropoxy-2-methoxybenzaldehyde	Not Available	-OCH₃ (2), -O-C₃H₅ (5)	C₁₂H₁₂O₃	204.22 (calculated)	Likely high lipophilicity; potential use in medicinal chemistry
5-Acetyl-2-methoxybenzaldehyde	531-99-7	-OCH₃ (2), -COCH₃ (5)	C₁₀H₁₀O₃	178.18	Electron-withdrawing acetyl group enhances electrophilicity; used in synthetic intermediates
2-(Cyclopropylmethoxy)-5-isopropylbenzaldehyde	845617-56-3	-O-CH₂-C₃H₅ (2), -CH(CH₃)₂ (5)	C₁₄H₁₈O₂	218.29	Extended alkyl chain increases steric bulk; commercial availability via 5 suppliers
2-(Cyclopropylmethoxy)-5-ethylbenzaldehyde	883525-90-4	-O-CH₂-C₃H₅ (2), -CH₂CH₃ (5)	C₁₃H₁₆O₂	204.26	Moderate lipophilicity; used in ligand synthesis

Electronic and Steric Effects

• 5-Cyclopropoxy-2-methoxybenzaldehyde vs. 5-Acetyl-2-methoxybenzaldehyde :
  The cyclopropoxy group is electron-donating via oxygen’s lone pairs, contrasting with the electron-withdrawing acetyl group. This difference significantly alters the benzaldehyde’s reactivity: the acetyl derivative is more electrophilic at the aldehyde carbon, favoring nucleophilic additions, while the cyclopropoxy analog may exhibit slower reaction kinetics but improved stability under acidic conditions .

• 5-Cyclopropoxy-2-methoxybenzaldehyde vs. Cyclopropylmethoxy Derivatives : Cyclopropylmethoxy (-O-CH₂-C₃H₅) substituents (e.g., in 845617-56-3) introduce a longer alkyl chain, increasing steric hindrance and lipophilicity compared to the shorter cyclopropoxy group (-O-C₃H₅). This impacts solubility and bioavailability; for instance, cyclopropylmethoxy derivatives are often prioritized in drug candidates for enhanced membrane permeability .